Cas no 59372-86-0 (4-(2,4,5-trimethylphenyl)butan-2-one)

• Product Name: 4-(2,4,5-trimethylphenyl)butan-2-one
• CAS No: 59372-86-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 338878
• PubChem ID: 12182885
• Update Time: 2025-04-19

4-(2,4,5-trimethylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,4,5-trimethylphenyl)-
• 4-(2,4,5-trimethylphenyl)butan-2-one
• CS-0275920
• 59372-86-0
• DTXSID00479479
• AKOS014321060
• EN300-1827895

• Inchi： 1S/C13H18O/c1-9-7-11(3)13(8-10(9)2)6-5-12(4)14/h7-8H,5-6H2,1-4H3
• InChI Key： JUTGXFGMWYGUCQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives